Cas no 10054-20-3 (1-Octadecyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-Octadecyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 10054-20-3
• MF: C₂₃H₄₃NO₃
• MW: 381.592427492142
• CID: 206394
• PubChem ID: 111995
• Update Time: 2025-04-19

1-Octadecyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Octadecyl-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-octadecyl-5-oxo-
• 1-Octadecyl-5-oxo-pyrrolidin-3-carbonsaeure
• 1-octadecyl-5-oxo-pyrrolidine-3-carboxylic acid
• 1-octadecylpyrrolidin-2-one-4-carboxylic acid
• EINECS 233-181-1
• A897405
• 10054-20-3
• NS00047230
• SCHEMBL1283867
• 1-Octadecyl-5-oxopyrrolidine-3-carboxylicacid
• DTXSID90905575
• YNVVGWVZIYAFNV-UHFFFAOYSA-N
• DB-312269

• MDL： MFCD27923012
• Inchi： 1S/C23H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23(26)27)19-22(24)25/h21H,2-20H2,1H3,(H,26,27)
• InChI Key： YNVVGWVZIYAFNV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 381.32400
• Monoisotopic Mass: 381.32429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 6.11890